Cas no 2137607-16-8 (1-methanesulfonyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-methanesulfonyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• CAS No: 2137607-16-8
• MF: C₇H₁₀N₆O₂S
• MW: 242.258298397064
• CID: 6185942
• PubChem ID: 165474808
• Update Time: 2025-06-08

1-methanesulfonyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• EN300-1128767
• 2137607-16-8

• Inchi： 1S/C7H10N6O2S/c1-12-5(3-4-9-12)6-7(8)10-11-13(6)16(2,14)15/h3-4H,8H2,1-2H3
• InChI Key： HKQABWCUJLOKJN-UHFFFAOYSA-N
• SMILES： S(C)(N1C(=C(N)N=N1)C1=CC=NN1C)(=O)=O

Computed Properties

• Exact Mass: 242.05859476g/mol
• Monoisotopic Mass: 242.05859476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 117Ų

Additional information on 1-methanesulfonyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine

Introduction to 1-methanesulfonyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2137607-16-8)

1-methanesulfonyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2137607-16-8, represents a convergence of structural complexity and potential biological activity. The molecular framework of this compound integrates multiple heterocyclic moieties, including a triazole ring, a pyrazole ring, and a methanesulfonyl group, which collectively contribute to its unique chemical properties and biological relevance.

The structural design of 1-methanesulfonyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine is meticulously crafted to explore interactions with biological targets, particularly enzymes and receptors involved in critical cellular pathways. The presence of the triazole moiety is noteworthy, as triazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The pyrazole ring, on the other hand, is a well-documented scaffold in drug discovery, known for its role in modulating enzyme activity and receptor binding. The incorporation of the methanesulfonyl group further enhances the compound's pharmacological profile by introducing a polar functional group that can improve solubility and binding affinity.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities and synthetic versatility. The combination of a triazole, pyrazole, and methanesulfonyl moiety in 1-methanesulfonyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine positions it as a promising candidate for further investigation in drug development. Studies have begun to explore its potential applications in treating various diseases by targeting specific molecular mechanisms.

One of the most compelling aspects of this compound is its potential to interact with enzymes that play a pivotal role in cancer progression. For instance, research has indicated that triazole derivatives can inhibit kinases and other enzymes involved in tumor growth and metastasis. The methyl substitution on the pyrazole ring may further modulate the compound's selectivity, allowing it to target specific enzymatic pathways while minimizing off-target effects. This level of precision is crucial for developing effective therapeutics with reduced side effects.

The methanesulfonyl group in 1-methanesulfonyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine also contributes to its pharmacokinetic properties. Sulfonyl groups are known for their ability to enhance binding affinity through hydrogen bonding interactions with biological targets. This feature makes the compound an attractive lead for designing drugs that require strong and stable binding to their receptors or enzymes. Additionally, the solubility-enhancing properties of the sulfonyl group may improve bioavailability, which is essential for therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-methanesulfonyl-5-(1-methyl-1H-pyrazol-5-yly)-1H-l,-2,-3-triazol-l,-4-am ine (CAS No. 2137607-l6-l8) with greater accuracy before conducting costly wet-lab experiments. Molecular docking studies have shown that this compound can bind effectively to several key targets implicated in diseases such as cancer and inflammation. These virtual screening approaches have significantly accelerated the drug discovery process by identifying promising candidates early in the development pipeline.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The multi-step synthesis involves careful functional group transformations and regioselective modifications to construct the desired heterocyclic framework. Researchers have leveraged advanced catalytic systems and novel reaction conditions to optimize yield and purity. Such synthetic achievements not only provide access to this compound but also contribute to the broader toolkit available for constructing complex biologically active molecules.

As interest in targeted therapies grows, compounds like I-methanesulfonyI - 5-(I - methyl - IH - pyrazol - 5 - yI) - IH - l , 2 , 3 - tri azo I - 4 - am ine (CAS No . 2137607 - l6 - l8) are being scrutinized for their potential as lead compounds or building blocks in drug design. The structural features of this molecule make it an intriguing candidate for further derivatization to enhance its pharmacological properties or expand its therapeutic scope. By modifying substituents or exploring alternative heterocyclic motifs, researchers can generate libraries of compounds with tailored activities for specific diseases.

The integration of interdisciplinary approaches—combining organic synthesis with computational modeling and biological testing—has been instrumental in advancing our understanding of this compound's potential applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory discoveries into clinical benefits. The case of I - methanesulfonyI - 5 -(I - methyl - IH - pyrazol - 5 - yI) - IH - l , 2 , 3 - tri azo I - 4 - am ine (CAS No . 2137607 - l6 - l8) exemplifies how such collaborations can drive innovation in pharmaceutical research.

In conclusion, I-methanesulfonyl-l-(lmethyl-IH-pyrazol-Syl)-IH-I ,2 ,3-triazoll,-4-am ine (CAS No . 2137607-l6-l8) stands as a significant advancement in medicinal chemistry due to its complex structure and promising biological activities . Its development underscores the importance of heterocyclic chemistry in drug discovery and highlights future directions for research aimed at harnessing nature-inspired molecular architectures for therapeutic purposes . As scientists continue to unravel its potential , this compound may pave the way for novel treatments targeting some of today's most challenging diseases .